![molecular formula C11H11ClN4OS B5697852 N-(3-chlorophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5697852.png)
N-(3-chlorophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, CTAM, and is of interest to researchers due to its unique properties and potential uses.
Mechanism of Action
The mechanism of action of CTAM is not fully understood, but it is believed to act by binding to specific targets and inhibiting their activity. This may involve the disruption of protein-protein interactions or the inhibition of enzyme activity, among other mechanisms.
Biochemical and Physiological Effects:
CTAM has been shown to have a number of biochemical and physiological effects, depending on the target it is acting on. For example, it has been shown to inhibit the activity of the enzyme protein kinase C, which is involved in a number of signaling pathways in the body. It has also been shown to have activity against the receptor P2X7, which is involved in the immune response.
Advantages and Limitations for Lab Experiments
One advantage of CTAM is its broad activity against different targets, which makes it a potentially useful tool for studying a variety of biological processes. However, its activity may also be a limitation, as it may be difficult to determine the specific target(s) responsible for any observed effects.
List of
Future Directions
1. Further studies to determine the specific targets of CTAM and its mechanism of action.
2. Development of CTAM derivatives with improved activity and selectivity.
3. Investigation of the potential therapeutic applications of CTAM, particularly in the treatment of diseases involving the targets it has been shown to act on.
4. Studies to determine the pharmacokinetic and pharmacodynamic properties of CTAM, including its stability, bioavailability, and toxicity.
5. Evaluation of the potential use of CTAM as a research tool in drug discovery and other areas of scientific research.
Synthesis Methods
The synthesis of CTAM involves the reaction of 3-chlorobenzoyl chloride with 5-methyl-1H-1,2,4-triazole-3-thiol in the presence of a base such as triethylamine. The reaction proceeds via an acylation reaction, resulting in the formation of CTAM.
Scientific Research Applications
CTAM has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against a number of different targets, including enzymes and receptors, making it a potentially useful tool for studying these targets.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4OS/c1-7-13-11(16-15-7)18-6-10(17)14-9-4-2-3-8(12)5-9/h2-5H,6H2,1H3,(H,14,17)(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNXHHFJWQXXUPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)SCC(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.